1-Chloro-3-ethanesulfonylbenzene

• IUPAC Name: 1-chloro-3-ethylsulfonylbenzene
• InChI: InChI=1S/C8H9ClO2S/c1-2-12(10,11)8-5-3-4-7(9)6-8/h3-6H,2H2,1H3
• InChI Key: VQCQFHGGMQHIKU-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=CC(=CC=C1)Cl
• Molecular Formula: C8H9ClO2S
• Molecular Weight: 204.67 g/mol

Description

1-Chloro-3-ethanesulfonylbenzene, also known as CESB, is a synthetic compound that has been used in a wide variety of scientific research applications. It has been found to have a number of biochemical and physiological effects that have been studied in both laboratory and clinical settings.

Scientific Research Applications

Use as a Reactant in Chemical Synthesis

1-Chloro-3-ethanesulfonylbenzene is a significant chemical used in various synthesis processes. For example, it has been involved in the preparation of difluoroiodomethylsulfanylbenzenes, which are efficient difluoromethylating reagents. These reagents react with unsaturated compounds like alkenes and ethynylbenzene, leading to the production of adducts and derivatives containing difluoromethylene groups (Yang et al., 2008).

In Electrophilic Substitution Reactions

It's also used in electrophilic substitution reactions. For instance, a reaction of 1-chloro-2,3-dimethylbenzene with nitric acid led to the formation of complex compounds, showcasing its reactivity in substitution reactions (Fischer & Greig, 1974).

In Halogenation Processes

The compound finds application in the halogenation of polyalkylbenzenes. Studies have shown its use in conjunction with catalytic quantities of p-toluenesulfonic acid for the effective halogenation of these compounds, producing mixed halogenated products (Bovonsombat & Mcnelis, 1993).

In Asymmetric Radical Reactions

This chemical is also important in asymmetric radical reactions. For example, in the presence of specific catalysts, it has been used to catalyze the addition of sulfonyl chloride to 1-phenylpropene, leading to optically active adducts (Kameyama & Kamigata, 1989).